Cas no 1553764-26-3 (3-acetamido-5-(4-methylphenyl)thiophene-2-carboxylic acid)

• Product name: 3-acetamido-5-(4-methylphenyl)thiophene-2-carboxylic acid
• CAS No: 1553764-26-3
• MF: C₁₄H₁₃NO₃S
• MW: 275.322922468185
• CID: 6124785
• PubChem ID: 84010165

3-acetamido-5-(4-methylphenyl)thiophene-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-acetamido-5-(4-methylphenyl)thiophene-2-carboxylic acid
• 1553764-26-3
• EN300-19270358

• Inchi： 1S/C14H13NO3S/c1-8-3-5-10(6-4-8)12-7-11(15-9(2)16)13(19-12)14(17)18/h3-7H,1-2H3,(H,15,16)(H,17,18)
• InChI Key： JEMDVEQGGFSTNH-UHFFFAOYSA-N
• SMILES： S1C(C(=O)O)=C(C=C1C1C=CC(C)=CC=1)NC(C)=O

Computed Properties

• Exact Mass: 275.06161445g/mol
• Monoisotopic Mass: 275.06161445g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 353
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 94.6Ų
• XLogP3: 3.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds N-acetylarylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds N-arylamides N-acetylarylamines